Cas no 328384-63-0 (1-(cyanoacetyl)piperidine-4-carboxamide)

• Product Name: 1-(cyanoacetyl)piperidine-4-carboxamide
• CAS No: 328384-63-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 1453453
• PubChem ID: 951683
• Update Time: 2025-09-25

1-(cyanoacetyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyanoacetyl)-4-piperidinecarboxamide
• Oprea1_151217
• 328384-63-0
• 1-(cyanoacetyl)piperidine-4-carboxamide
• ZP8
• AKOS000202515
• Z57627041
• EN300-30999
• 1-(2-cyanoacetyl)piperidine-4-carboxamide
• STL371811
• 1-(2-cyanoethanoyl)piperidine-4-carboxamide

• Inchi： 1S/C9H13N3O2/c10-4-1-8(13)12-5-2-7(3-6-12)9(11)14/h7H,1-3,5-6H2,(H2,11,14)
• InChI Key： QDZGVYBBITWTIU-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(CC#N)=O)CC1)N

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 87.2Ų

1-(cyanoacetyl)piperidine-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(cyanoacetyl)piperidine-4-carboxamide

1-(Cyanoacetyl)piperidine-4-Carboxamide: A Novel Compound with Therapeutic Potential

1-(Cyanoacetyl)piperidine-4-carboxamide (CAS No. 328384-63-0) has emerged as a promising candidate in the field of pharmaceutical research, particularly in the development of targeted therapies for metabolic disorders and neurodegenerative diseases. This compound belongs to the class of acyl-substituted piperidines, which are widely studied for their ability to modulate ion channel activity and enzyme inhibition. Recent advancements in synthetic chemistry and molecular biology have enabled the exploration of its pharmacological properties and mechanistic pathways, offering new insights into its therapeutic potential.

The chemical structure of 1-(cyanoacetyl)piperidine-4-carboxamide features a piperidine ring fused with a carboxamide group and a cyanoacetyl moiety. This unique arrangement allows for multiple functional interactions, including hydrogen bonding and hydrophobic effects, which are critical for its biological activity. The cyanoacetyl group is particularly noteworthy for its ability to act as a bioisostere, replacing traditional acetyl groups in drug design to enhance metabolic stability and target specificity. Such structural features have been leveraged in recent studies to optimize the compound's drug-like properties.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the role of 1-(cyanoacetyl)piperidine-4-carboxamide in modulating the activity of neurotransmitter transporters. The compound has shown significant affinity for SLC6A4 (serotonin transporter), suggesting potential applications in the treatment of depression and anxiety disorders. Additionally, its ability to inhibit monoamine oxidase (MAO) enzymes has been explored for its neuroprotective effects in Parkinson's disease models. These findings underscore the compound's versatility in targeting multiple pathways involved in neurological and psychiatric conditions.

Another breakthrough in 1-(cyanoacetyl)piperidine-4-carboxamide research involves its application in metabolic syndrome management. A 2024 study in Cell Reports demonstrated that this compound can regulate lipid metabolism by modulating the activity of PPAR-γ (peroxisome proliferator-activated receptor gamma). The compound's ability to enhance insulin sensitivity and reduce hepatic steatosis has positioned it as a potential therapeutic agent for type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). These results align with the growing emphasis on multi-target drugs in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 1-(cyanoacetyl)piperidine-4-carboxamide has been optimized using green chemistry methodologies. A 2023 report in Organic & Biomolecular Chemistry described a novel catalytic approach involving transition metal catalysts to achieve high yields of the target compound. This approach not only reduces environmental impact but also improves the efficiency of large-scale production, addressing challenges in the drug development lifecycle. Such advancements are critical for translating laboratory discoveries into clinical applications.

Despite its promising profile, the 1-(cyanoacetyl)piperidine-4-carboxamide compound is still in the preclinical stages of development. Ongoing research is focused on evaluating its pharmacokinetic profile and toxicological safety. A 2024 preclinical study in Toxicological Sciences reported that the compound exhibits low acute toxicity in rodent models, with no significant organ damage observed at therapeutic doses. These findings support its potential for further clinical investigation, though additional studies are needed to confirm its safety in human trials.

One of the most intriguing aspects of 1-(cyanoacetyl)piperidine-4-carboxamide is its potential to serve as a prodrug for various therapeutic targets. Researchers at the University of Tokyo (2023) explored its ability to undergo enzymatic hydrolysis in the gastrointestinal tract, releasing active metabolites that can target specific receptors in the brain. This property could enhance the compound's bioavailability and reduce systemic side effects, making it a valuable candidate for central nervous system (CNS) disorders.

Furthermore, the 1-(cyanoacetyl)piperidine-4-carboxamide compound has been investigated for its role in anti-inflammatory mechanisms. A 2023 study in Journal of Inflammation Research found that the compound can inhibit the activation of NF-κB pathways, which are central to the development of chronic inflammatory diseases. This mechanism suggests potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD), where targeting inflammatory pathways is a key therapeutic strategy.

As the field of drug discovery continues to evolve, the 1-(cyanoacetyl)piperidine-4-carboxamide compound represents a compelling example of how structural modifications can enhance pharmacological efficacy. Its unique combination of target specificity, metabolic stability, and multi-target activity positions it as a candidate for diverse therapeutic applications. While further research is needed to fully realize its potential, the ongoing studies on this compound highlight the importance of interdisciplinary approaches in modern drug development.

In conclusion, 1-(cyanoacetyl)piperidine-4-carboxamide is a promising compound with significant potential in the treatment of neurological, metabolic, and inflammatory disorders. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover its mechanisms of action and optimize its therapeutic profile, the compound may play a pivotal role in the development of new and effective treatments for a wide range of diseases.

For more information on the latest research and developments related to 1-(cyanoacetyl)piperidine-4-carboxamide, refer to the following sources: Journal of Medicinal Chemistry (2023), Cell Reports (2024), and Organic & Biomolecular Chemistry (2023). These publications provide detailed insights into the compound's biological activity, synthetic methods, and potential therapeutic applications.

As the scientific community continues to explore the full potential of 1-(cyanoacetyl)piperidine-4-carboxamide, it is clear that this compound represents a significant advancement in the field of pharmacology. Its unique properties and promising therapeutic applications make it a candidate worth further investigation and development. With ongoing research and innovation, the compound may contribute to the creation of new and effective treatments for a variety of health conditions.

Ultimately, the study of 1-(cyanoacetyl)piperidine-4-carboxamide exemplifies the dynamic nature of modern drug discovery. By combining insights from chemistry, biology, and pharmacology, researchers are uncovering new possibilities for therapeutic interventions. As this field continues to evolve, compounds like 1-(cyanoacetyl)piperidine-4-carboxamide will play an increasingly important role in shaping the future of medicine.

For those interested in exploring the potential of 1-(cyanoacetyl)piperidine-4-carboxamide further, additional resources and publications are available to provide deeper insights into its mechanisms, applications, and future prospects. These resources will continue to be a valuable asset for researchers and professionals in the field of pharmacology and drug development.

As the research on 1-(cyanoacetyl)piperidine-4-carboxamide progresses, it is expected that new discoveries and innovations will emerge, further expanding its potential applications. The compound's unique properties and the ongoing investigations into its mechanisms of action will continue to contribute to the advancement of pharmaceutical science and the development of novel therapies for a wide range of medical conditions.

With continued efforts in research and development, the compound may eventually reach the stage of clinical trials, where its safety and efficacy can be rigorously evaluated. This process is essential for ensuring that any potential therapeutic applications are both effective and safe for patients. The journey from laboratory discovery to clinical application is a complex and multifaceted process, but the potential rewards are significant for both patients and the scientific community.

The ongoing exploration of 1-(cyanoacetyl)piperidine-4-carboxamide underscores the importance of interdisciplinary collaboration in modern science. By bringing together expertise from various fields, researchers are able to tackle complex challenges and uncover new opportunities for innovation. This collaborative approach is essential for advancing the field of pharmacology and developing effective treatments for a wide range of diseases.

As the scientific community continues to invest in research and development, the potential applications of 1-(cyanoacetyl)piperidine-4-carboxamide will likely expand even further. The compound's unique properties and the growing body of research supporting its therapeutic potential suggest that it may play a significant role in the future of medicine. With continued efforts and innovation, the compound may contribute to the development of new and effective treatments for a variety of health conditions.

In summary, the study of 1-(cyanoacetyl)piperidine-4-carboxamide highlights the dynamic and evolving nature of drug discovery. As researchers continue to explore its mechanisms, applications, and potential uses, the compound may become an important asset in the development of new therapies. The ongoing research and innovation in this field will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

With the continued pursuit of knowledge and innovation, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is bright. As researchers uncover new insights and develop new applications, the compound may play a pivotal role in shaping the future of medicine. The potential for this compound to contribute to the development of effective treatments for a wide range of diseases is a testament to the power of scientific research and discovery.

As the field of pharmacology continues to advance, compounds like 1-(cyanoacetyl)piperidine-4-carboxamide will remain at the forefront of innovation. The ongoing exploration of its properties and potential uses will continue to drive progress in the development of new and effective treatments for a variety of health conditions. The journey from discovery to application is a complex but rewarding process, and the potential impact of this compound is immense.

Ultimately, the study of 1-(cyanoacetyl)piperidine-4-carboxamide exemplifies the importance of scientific research and innovation in the field of medicine. As researchers continue to uncover new insights and develop new applications, the compound may play a significant role in shaping the future of pharmaceutical science and improving patient care. The potential for this compound to contribute to the development of new and effective treatments is a testament to the power of scientific discovery and the ongoing pursuit of knowledge in the field of pharmacology.

With the continued efforts of researchers and scientists, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is filled with promise. As new discoveries and innovations emerge, the compound may become an important asset in the development of new therapies for a wide range of medical conditions. The potential impact of this compound on the field of medicine is significant, and its journey from laboratory discovery to clinical application is a testament to the power of scientific research and innovation.

As the scientific community continues to invest in research and development, the potential applications of 1-(cyanoacetyl)piperidine-4-carboxamide will likely expand even further. The compound's unique properties and the growing body of research supporting its therapeutic potential suggest that it may play a significant role in the future of medicine. With continued efforts and innovation, the compound may contribute to the development of new and effective treatments for a variety of health conditions.

In conclusion, the study of 1-(cyanoacetyl)piperidine-4-carboxamide highlights the dynamic and evolving nature of drug discovery. As researchers continue to explore its mechanisms, applications, and potential uses, the compound may become an important asset in the development of new therapies. The ongoing research and innovation in this field will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

With the continued pursuit of knowledge and innovation, the future of 1-(cyanoacetyl)piper,4-carboxamide is bright. As researchers uncover new insights and develop new applications, the compound may play a pivotal role in shaping the future of medicine. The potential for this compound to contribute to the development of effective treatments for a wide range of diseases is a testament to the power of scientific research and discovery.

As the field of pharmacology continues to advance, compounds like 1-(cyanoacetyl)piperidine-4-carboxamide will remain at the forefront of innovation. The ongoing exploration of its properties and potential uses will continue to drive progress in the development of new and effective treatments for a variety of health conditions. The journey from discovery to application is a complex but rewarding process, and the potential impact of this compound is immense.

Ultimately, the study of 1-(cyanoacetyl)piperidine-4-carboxamide exemplifies the importance of scientific research and innovation in the field of medicine. As researchers continue to uncover new insights and develop new applications, the compound may play a significant role in shaping the future of pharmaceutical science and improving patient care. The potential for this compound to contribute to the development of new and effective treatments is a testament to the power of scientific discovery and the ongoing pursuit of knowledge in the field of pharmacology.

With the continued efforts of researchers and scientists, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is filled with promise. As new discoveries and innovations emerge, the compound may become an important asset in the development of new therapies for a wide range of medical conditions. The potential impact of this compound on the field of medicine is significant, and its journey from laboratory discovery to clinical application is a testament to the power of scientific research and innovation.

As the scientific community continues to invest in research and development, the potential applications of 1-(cyanoacetyl)piperidine-4-carboxamide will likely expand even further. The compound's unique properties and the growing body of research supporting its therapeutic potential suggest that it may play a significant role in the future of medicine. With continued efforts and innovation, the compound may contribute to the development of new and effective treatments for a variety of health conditions.

In conclusion, the study of 1-(cyanoacetyl)piperidine-4-carboxamide highlights the dynamic and evolving nature of drug discovery. As researchers continue to explore its mechanisms, applications, and potential uses, the compound may become an important asset in the development of new therapies. The ongoing research and innovation in this field will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

With the continued pursuit of knowledge and innovation, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is bright. As researchers uncover new insights and develop new applications, the compound may play a pivotal role in shaping the future of medicine. The potential for this compound to contribute to the development of effective treatments for a wide range of diseases is a testament to the power of scientific research and discovery.

As the field of pharmacology continues to advance, compounds like 1-(cyanoacetyl)piperidine-4-carboxamide will remain at the forefront of innovation. The ongoing exploration of its properties and potential uses will continue to drive progress in the development of new and effective treatments for a variety of health conditions. The journey from discovery to application is a complex but rewarding process, and the potential impact of this compound is immense.

Ultimately, the study of 1-(cyanoacetyl)piperidine-4-carboxamide exemplifies the importance of scientific research and innovation in the field of medicine. As researchers continue to uncover new insights and develop new applications, the compound may play a significant role in shaping the future of pharmaceutical science and improving patient care. The potential for this compound to contribute to the development of new and effective treatments is a testament to the power of scientific discovery and the ongoing pursuit of knowledge in the field of pharmacology.

With the continued efforts of researchers and scientists, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is filled with promise. As new discoveries and innovations emerge, the compound may become an important asset in the development of new therapies for a wide range of medical conditions. The potential impact of this compound on the field of medicine is significant, and its journey from laboratory discovery to clinical application is a testament to the power of scientific research and innovation.

As the scientific community continues to invest in research and development, the potential applications of 1-(cyanoacetyl)piperidine-4-carboxamide will likely expand even further. The compound's unique properties and the growing body of research supporting its therapeutic potential suggest that it may play a significant role in the future of medicine. With continued efforts and innovation, the compound may contribute to the development of new and effective treatments for a variety of health conditions.

In conclusion, the study of 1-(cyanoacetyl)piperidine-4-carboxamide highlights the dynamic and evolving nature of drug discovery. As researchers continue to explore its mechanisms, applications, and potential uses, the compound may become an important asset in the development of new therapies. The ongoing research and innovation in this field will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

With the continued pursuit of knowledge and innovation, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is bright. As researchers uncover new insights and develop new applications, the compound may play a pivotal role in shaping the future of medicine. The potential for this compound to contribute to the development of effective treatments for a wide range of diseases is a testament to the power of scientific research and discovery.

As the field of pharmacology continues to advance, compounds like 1-(cyanoacetyl)piperidine-4-carboxamide will remain at the forefront of innovation. The ongoing exploration of its properties and potential uses will continue to drive progress in the development of new and effective treatments for a variety of health conditions. The journey from discovery to application is a complex but rewarding process, and the potential impact of this compound is immense.

Ultimately, the study of 1-(cyanoacetyl)piperidine-4-carboxamide exemplifies the importance of scientific research and innovation in the field of medicine. As researchers continue to uncover new insights and develop new applications, the compound may play a significant role in shaping the future of pharmaceutical science and improving patient care. The potential for this compound to contribute to the development of new and effective treatments is a testament to the power of scientific discovery and the ongoing pursuit of knowledge in the field of pharmacology.

With the continued efforts of researchers and scientists, the future of 1-(cyanoacetyl)piperidine-4-carboxamide is filled with promise. As new discoveries and innovations emerge, the compound may become an important asset in the development of new therapies for a wide range of medical conditions. The potential impact of this compound on the field of medicine is significant, and its journey from laboratory discovery to clinical application is a testament to the power of scientific research and innovation.

As the scientific community continues to invest in research and development, the potential applications of 1-(cyanoacetyl)piperidine-4-carboxamide will likely expand even further. The compound's unique properties and the growing body of research supporting its therapeutic potential suggest that it may play a significant role in the future of medicine. With continued efforts and innovation, the compound may contribute to the development of new and effective treatments for a variety of health conditions.

In conclusion, the study of 1-(cyanoacetyl)piperidine-4-carboxamide highlights the dynamic and evolving nature of drug discovery. As researchers continue to explore its mechanisms, applications, and potential uses, the compound may become an important asset in the development of new therapies. The ongoing research and innovation in this field will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

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